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Compound of Interest

Compound Name: Thallium (1) ethanolate
CAS No.: 20398-06-5
Cat. No.: B147506

Get Quote

Compound Identification and Core Properties

Thallium(l) ethanolate, also known as thallium(l) ethoxide or thallous ethoxide, is a dense,

moisture-sensitive liquid reagent.[1][2] Its utility in specialized organic synthesis is
counterbalanced by the extreme toxicity inherent to all soluble thallium compounds.[3][4]
Unambiguous identification is critical for safety and experimental reproducibility.

¢ |[UPAC Name: Thallium(1+) ethanolate[5][6]

e Synonyms: Thallous ethoxide, Thallium ethoxide, Ethanol, thallium(1+) salt[2][7][8]
e CAS Number: 20398-06-5[6][7][8]

¢ Molecular Formula: C2HsOTI[5][6][9]

The structure consists of an ionic bond between the thallium(l) cation (TI*) and the ethanolate
anion (CHsCHz20").

Physicochemical Data
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The key quantitative properties of thallium(l) ethanolate are summarized below. These values
are essential for experimental design, including reaction stoichiometry, temperature control,
and solvent selection.

Property Value Source(s)

Molecular Weight 249.44 g/mol - 250.45 g/mol [110719]

Appearance Cloudy, dense liquid [2]

Density 3.522 g/mL at 25 °C [2][9]

Melting Point -3°C [11[2][9]

Boiling Point 1307¢ (regorted i [1][2][6]
decomposition)

Sensitivity Moisture Sensitive [1][2]

Refractive Index n20/D 1.676 [2][9]

Synthesis Protocol and Mechanistic Insights

The synthesis of thallium(l) ethanolate is a well-established procedure that leverages the
reactivity of metallic thallium. The protocol described is adapted from established
organometallic preparations.[10]

Causality in Synthesis

The choice of reagents and conditions is dictated by the chemical properties of thallium.

» Metallic Thallium: The starting material is elemental thallium, which readily oxidizes. It
tarnishes quickly in air and reacts with water to form thallium(l) hydroxide.[11]

o Absolute Ethanol: The use of absolute (anhydrous) ethanol is critical. Thallium(l) ethanolate
is moisture-sensitive and will readily hydrolyze back to thallium(l) hydroxide and ethanol if
water is present.[5][10]

e Dry, CO2z-Free Air: The reaction requires a controlled oxidant (Oz in the air) to facilitate the
formation of thallium(l) species. Carbon dioxide must be excluded to prevent the formation of
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insoluble thallium(l) carbonate, which would precipitate and contaminate the product.

Experimental Protocol: Synthesis of Thallium(l)
Ethanolate

Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a reflux
condenser, and a gas inlet tube. The apparatus must be thoroughly dried to remove all
traces of water.

Reagent Preparation: Place small pieces or shavings of pure thallium metal onto a porcelain
sieve or similar support within the reaction flask.[10]

Solvent Addition: Add absolute ethanol to the flask, sufficient to cover the thallium metal.
Initiation of Reaction: Gently heat the ethanol to reflux.

Controlled Oxidation: Pass a slow stream of dry, carbon dioxide-free air through the gas inlet
into the apparatus. The mixture of air and ethanol vapor passes over the metallic thallium.
[10]

Product Formation: The thallium is oxidized and reacts with the ethanol, forming a mixture of
thallium(l) ethanolate and thallium(l) hydroxide. These products are soluble in the warm
ethanol.[10]

Product Isolation: Upon cooling, the dense thallium(l) ethanolate, being significantly denser
than ethanol, separates and collects at the bottom of the flask as a heavy, oily liquid.[10][11]

Purification: The supernatant ethanol can be decanted, and the remaining product can be
stored under an inert atmosphere (e.g., argon).

Synthesis Workflow Diagram
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Figure 1: Synthesis Workflow for Thallium(l) Ethanolate
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Caption: Synthesis workflow for Thallium(l) Ethanolate.
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Applications in Organic and Organometallic
Chemistry

Thallium(l) ethanolate serves as a highly soluble source of the thallium(l) ion and as a strong
base in non-aqueous media.[11] Its primary utility lies in facilitating specific transformations
where other common bases may be unsuitable.

A key application is in the synthesis of thallium(l) thiolates, which are stable intermediates for
producing thioesters from acyl chlorides.[12] This two-step process offers a controlled method
for thioester formation.

Step 1: Thiolate Formation (CHs)sCSH + TIOCH2CHs - (CH3s)sCSTI + CH3sCH20H tert-
butylthiol + Thallium(l) ethanolate — Thallium(l) tert-butylthiolate + Ethanol

Step 2: Thioester Synthesis (CHs)sCSTI + RCOCI - RCOSC(CHs)s + TICI(s) Thallium(l) tert-
butylthiolate + Acyl chloride — S-tert-butyl thioester + Thallium(l) chloride

The precipitation of insoluble thallium(l) chloride drives the second reaction to completion, a
common strategy in thallium-mediated synthesis.[11]

Critical Safety Protocols and Toxicology (Self-
Validating System)

Trustworthiness Mandate: The extreme toxicity of thallium compounds cannot be overstated.
They are cumulative poisons that are fatal if swallowed or inhaled and may cause severe organ
damage through prolonged or repeated exposure.[6][7][13] Adherence to the following
protocols is not merely a recommendation but a mandatory, self-validating system to ensure
operator safety.

Toxicology Overview

Thallium is a systemic poison.[13] Exposure can lead to severe neurological damage,
gastrointestinal distress, hair loss, and damage to the liver, kidneys, and heart.[3][4] The effects
are dose-dependent and cumulative.[7] Therefore, the primary safety objective is the absolute
prevention of any route of exposure (inhalation, ingestion, dermal contact).[14]
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Mandatory Handling Protocol

Engineering Controls: All handling of thallium(l) ethanolate, including weighing, transfers,
and reactions, MUST be conducted within a certified chemical fume hood to prevent
inhalation of any potential vapors or aerosols.[14]

Personal Protective Equipment (PPE): A complete and dedicated set of PPE is required.

o Gloves: Double gloving with chemically resistant nitrile gloves is mandatory.[14] Check for
tears or punctures frequently.

o Eye Protection: Chemical safety goggles and a full-face shield must be worn.[14]

o Lab Coat: A dedicated, non-porous lab coat or disposable gown is required. Clothing worn
during handling should be considered potentially contaminated and not worn outside the
laboratory.[3][4]

Personal Hygiene:

o Eating, drinking, or smoking in any area where thallium compounds are handled is strictly
forbidden.[4][14]

o Wash hands thoroughly with soap and water immediately after handling, even if no direct
contact is suspected.[3][4]

Storage and Transport:
o Store thallium(l) ethanolate in a clearly labeled, tightly sealed container.[14]

o The storage location must be a well-ventilated, cool, dry, and secure area, preferably a
locked cabinet designated for highly toxic materials.[3][14] Recommended storage
temperature is 2-8°C.[2]

o Store away from incompatible materials such as strong acids and oxidizing agents.[3][14]

Spill and Waste Management:
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o Spills: For liquid spills, use an appropriate absorbent material (e.g., vermiculite or chemical
absorbent pads). Do not use water. The cleanup area should be decontaminated, and all
cleanup materials must be treated as hazardous waste.[14]

o Waste Disposal: All thallium-contaminated waste (e.g., used gloves, pipettes, absorbent
material) must be collected in a dedicated, sealed, and clearly labeled hazardous waste
container.[14] Do not dispose of any thallium waste down the drain.[14]

Conclusion

Thallium(l) ethanolate is a potent and useful reagent in specialized synthetic chemistry, offering
unique reactivity as a soluble thallium source and a strong base. Its utility is, however,
fundamentally linked to its severe toxicity. This guide provides the essential data and protocols
to enable its use by trained professionals who can implement the necessary, stringent safety
measures. Expertise in handling this compound is defined not only by successful chemical
transformations but by an unwavering commitment to the self-validating safety systems
required to prevent exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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